Cyclopentanone

• CAS No.: 120-92-3
• Product Name: Cyclopentanone
• Molecular Formula: C5H8O
• Molecular Weight: 84.12 g/mol
• IUPAC Name: cyclopentanone
• Standard InChI: InChI=1S/C5H8O/c6-5-3-1-2-4-5/h1-4H2
• Standard InChIKey: BGTOWKSIORTVQH-UHFFFAOYSA-N
• SMILES: C1CCC(=O)C1
• Canonical SMILES: C1CCC(=O)C1
• Boiling Point: 267.17 °F at 760 mm Hg (NTP, 1992); 130.5 °C; 130.6 °C AT 760 MM HG; 131 °C
• Colorform: WATER-WHITE, MOBILE LIQUID
• Density: 0.94869 at 68 °F (NTP, 1992); 0.94869 @ 20 °C/4 °C; Relative density (water = 1): 0.95; 0.950-0.960
• Flash Point: 86 °F (NTP, 1992); 87 °F (CLOSED CUP); 26 °C
• Melting Point: -60.3 °F (NTP, 1992); -51.3 °C; Fp -58 °; -58°C; -51 °C
• Physical Description: Cyclopentanone appears as a clear colorless liquid with a petroleum-like odor. Flash point 87°F. Less dense than water and insoluble in water. Vapors heavier than air.; Liquid; CLEAR COLOURLESS LIQUID.; liquid; agreeable odour somewhat like peppermint
• Description: Cyclopentanone appears as a clear colorless liquid with a petroleum-like odor. Flash point 87°F. Less dense than water and insoluble in water. Vapors heavier than air.; Cyclopentanone, also known as ketocyclopentane or dumasin, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclopentanone exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, cyclopentanone is primarily located in the cytoplasm. Cyclopentanone is a minty tasting compound that can be found in a number of food items such as yellow zucchini, purple mangosteen, oil palm, and jerusalem artichoke. This makes cyclopentanone a potential biomarker for the consumption of these food products.; Cyclopentanone is a cyclic ketone that consists of cyclopentane bearing a single oxo substituent. It has a role as a Maillard reaction product.
• Solubility: Sol in alcohol, acetone, ether; Estimated water solubility of 9175 mg/l; Solubility in water: poor; water; miscible in ether; Miscible at room temperature (in ethanol)
• Synonyms: Adipic Ketone; Adipin Keton; Dumasin; Ketocyclopentane; Ketopentamethylene; NSC 4122
• Vapor Density: 2.3 (AIR= 1); Relative vapor density (air = 1): 2.3
• Vapor Pressure: 11.40 mmHg; 11.4 mm Hg at 25 °C
• PubChem Compound: 8452
• Last Modified: Nov 11 2021